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Compound Name:
hydroxybenzaldehyde

Cat. No.: B156050

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Di-tert-butyl-4-hydroxybenzaldehyde, a sterically hindered phenolic aldehyde, is a
valuable building block in organic synthesis. Its unique structural features, characterized by the
presence of two bulky tert-butyl groups flanking a hydroxyl group and a formyl group on a
benzene ring, impart significant antioxidant properties and make it a key intermediate in the
synthesis of various pharmaceuticals and industrial chemicals. This technical guide provides a
detailed overview of its physical and chemical properties, spectroscopic data, and common
synthetic methodologies.

Physicochemical Properties

3,5-Di-tert-butyl-4-hydroxybenzaldehyde is typically a light yellow or white to off-white
crystalline powder.[1][2] A summary of its key physical and chemical properties is presented in
the table below.
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Property Value Reference

) Light yellow or white to off-
Physical Appearance _ _ [1][2]
white crystalline powder

Molecular Formula C15H2202 [3]
Molecular Weight 234.33 g/mol [3]
Melting Point 185-193 °C [3]
Boiling Point ~336.7 °C (estimated) [3]

Soluble in hot methanol and
N other organic solvents such as
Solubility [2]
ethanol, ethers, and

chloroform.

CAS Number 1620-98-0 3]

Spectroscopic Data

The structural elucidation of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde is supported by
various spectroscopic techniques.

'H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals for the aromatic proton, the aldehydic
proton, the hydroxyl proton, and the protons of the tert-butyl groups.

3C NMR Spectroscopy

The carbon NMR spectrum shows distinct peaks corresponding to the carbonyl carbon, the
aromatic carbons, and the carbons of the tert-butyl groups.

Infrared (IR) Spectroscopy

The IR spectrum exhibits characteristic absorption bands for the hydroxyl (O-H), carbonyl
(C=0), and C-H bonds, confirming the presence of the key functional groups.
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Mass Spectrometry

Mass spectral analysis provides information about the molecular weight and fragmentation
pattern of the molecule, further confirming its structure.

Synthesis of 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde

A common and effective method for the synthesis of 3,5-Di-tert-butyl-4-
hydroxybenzaldehyde is the Duff reaction, which involves the formylation of a phenol.[4]

Experimental Protocol: Duff Reaction

This protocol outlines the synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde from 2,6-di-
tert-butylphenol.

Materials:

2,6-di-tert-butylphenol

Hexamethylenetetramine

Glacial acetic acid

Water

Hydrochloric acid (concentrated)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Beaker
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e Buchner funnel and filter flask
e Crystallizing dish
Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2,6-
di-tert-butylphenol in glacial acetic acid.

o Add hexamethylenetetramine to the solution.

» Heat the reaction mixture to reflux and maintain for several hours.

 After the reaction is complete, cool the mixture to room temperature.

o Hydrolyze the intermediate by adding a mixture of water and concentrated hydrochloric acid.
o Heat the mixture again under reflux for a short period.

e Cool the reaction mixture, which should result in the precipitation of the crude product.

o Collect the solid product by vacuum filtration and wash with cold water.

o Recrystallize the crude product from a suitable solvent (e.g., aqueous ethanol or toluene) to
obtain pure 3,5-Di-tert-butyl-4-hydroxybenzaldehyde as a crystalline solid.

Synthesis Workflow
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Reactants

Glacial Acetic Acid |- |-

Reaction & Workup Product

Hexamethylenetetramine Hydrolysis (HCI/H20) Crystallization 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
2,6-Di-tert-butylphenol

Click to download full resolution via product page
Caption: Synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde via Duff Reaction.

Applications in Research and Development

3,5-Di-tert-butyl-4-hydroxybenzaldehyde serves as a versatile intermediate in the synthesis
of a wide range of compounds with significant biological and industrial applications. Its
derivatives have been explored for their potential as:

» Antioxidants: The sterically hindered phenolic hydroxyl group is a key feature for radical
scavenging activity.

» Anti-inflammatory agents: Certain derivatives have shown potent anti-inflammatory
properties.

 Ligands for metal complexes: The molecule can act as a ligand in the formation of
coordination compounds with various metals.

 Building blocks for macrocyclic compounds: It is used in the synthesis of calixarenes and
other macrocycles with specific host-guest properties.

Logical Relationship of Applications
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Caption: Relationship between the core properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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